(3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride
Description
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of sapropterin dihydrochloride involves reducing the synthesis route and introducing a chiral center in an asymmetric synthesis manner . Another method involves the reaction of anilines using malonic acid equivalents .Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques such as X-ray diffraction analysis . The structure of similar compounds like “(3S,4S)-3,4-difluoropyrrolidine hydrochloride” has been determined and it has a molecular formula of C4H8ClF2N .Chemical Reactions Analysis
The chemical reactions involving similar compounds are often complex and involve multiple steps. For example, some of the most important examples of SN2 reactions in biochemistry are those catalyzed by S-adenosyl methionine (SAM) – dependent methyltransferase enzymes .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the molecular weight of “(3S,4S)-3,4-difluoropyrrolidine hydrochloride” is 143.563 Da .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluoropyrrolidine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3-fluoropyrrolidine is reacted with methanol in the presence of hydrochloric acid to form (3S)-3-fluoro-4-methoxypyrrolidine.", "Step 2: The resulting product from step 1 is then treated with sodium hydroxide to form (3S,4S)-3-fluoro-4-methoxypyrrolidine.", "Step 3: The final step involves the addition of hydrochloric acid to the product from step 2 to form (3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride.", "Step 4: The product is then isolated by extraction with diethyl ether and dried over anhydrous sodium sulfate.", "Step 5: The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2613300-00-6 |
Product Name |
(3S,4S)-3-fluoro-4-methoxypyrrolidine hydrochloride |
Molecular Formula |
C5H11ClFNO |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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